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Abstract

Bromodichloroacetic acid (BDCAA) is a halogenated acetic acid that has garnered significant
attention due to its widespread presence in disinfected water and its potential health
implications. This technical guide provides a comprehensive overview of the current scientific
understanding of BDCAA, focusing on its natural occurrence, primary anthropogenic sources,
and the mechanisms of its formation. This document synthesizes quantitative data on BDCAA
levels in various environmental matrices, details the established analytical methodologies for its
detection, and visually represents the key chemical and metabolic pathways associated with
this compound. The information presented herein is intended to serve as a valuable resource
for professionals engaged in environmental science, toxicology, and pharmaceutical research.

Introduction

Bromodichloroacetic acid (C2HBrCI203z) is a member of the haloacetic acids (HAAS), a group
of disinfection byproducts (DBPs) formed during water treatment processes.[1][2] Unlike many
environmental contaminants, BDCAA is not known to have any natural sources.[3] Its presence
in the environment is almost exclusively a result of human activity, specifically the chemical
disinfection of water. The primary concern surrounding BDCAA stems from its potential
carcinogenicity, as demonstrated in animal studies, which has led to its inclusion in monitoring
programs for drinking water quality.[4][5] This guide will delve into the specifics of its formation,
the concentrations at which it is found, and the analytical methods used for its quantification.
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Natural Occurrence and Anthropogenic Sources

Scientific literature consistently indicates that bromodichloroacetic acid is not a naturally
occurring compound.[3] Its detection in the environment is a direct consequence of water
disinfection practices.

The principal source of BDCAA is the reaction between chlorine-based disinfectants (such as
chlorine gas, hypochlorous acid, and hypochlorite) and naturally occurring organic matter
(NOM) in the presence of bromide ions in the source water.[2][6] This process is prevalent in:

» Drinking Water Treatment Plants: The chlorination of raw water containing humic and fulvic
acids, common components of NOM, and bromide leads to the formation of a variety of
DBPs, including BDCAA.[2][7]

e Swimming Pools and Spas: These environments often have high levels of disinfectants and
organic loads from swimmers, creating ideal conditions for the formation of BDCAA and
other HAAs.[8]

Chemical Formation Pathway

The formation of bromodichloroacetic acid is a complex process influenced by several
factors. The fundamental reaction involves the oxidation of bromide (Br~) by chlorine (HOCI or
OCI~) to form hypobromous acid (HOBr). Both HOCI and HOBr then react with natural organic
matter, which serves as the precursor material, through a series of substitution reactions to
form various haloacetic acids, including BDCAA.[2]

Several key factors influence the rate and extent of BDCAA formation:[3][9][10]

e Precursor Concentration and Type: The amount and chemical nature of natural organic
matter, such as humic and fulvic acids, directly impact the quantity of HAAs produced.[7][11]
Anthropogenic organic matter can also serve as precursors.[12]

» Bromide lon Concentration: Higher concentrations of bromide in the source water lead to a
greater formation of brominated HAAS, including BDCAA.[3][12]

« Disinfectant Type and Dose: The type of disinfectant used (e.g., chlorine vs. chloramine) and
its concentration affect the speciation and concentration of the resulting DBPs.[2][9]
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e pH: The pH of the water influences the equilibrium between hypochlorous acid and
hypochlorite, and hypobromous acid and hypobromite, thereby affecting the reaction kinetics.
Lower pH generally favors the formation of HAAs over trihalomethanes (THMs).[2][9]

o Temperature: Higher water temperatures generally increase the rate of DBP formation.[9]

» Contact Time: A longer contact time between the disinfectant and the organic matter typically
leads to higher concentrations of DBPs.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165882?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

